6-(2,6-dichloro-3,5-dimethoxyphenyl)-1H-pyrazolo[4,3-c]pyridine

• Molecular Formula: C14H11Cl2N3O2
• Molecular Weight: 324.2 g/mol
• IUPAC Name: 6-(2,6-dichloro-3,5-dimethoxyphenyl)-1H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C14H11Cl2N3O2/c1-20-10-4-11(21-2)14(16)12(13(10)15)9-3-8-7(5-17-9)6-18-19-8/h3-6H,1-2H3,(H,18,19)
• InChI Key: UFRVYZJQCOQRGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1Cl)C2=NC=C3C=NNC3=C2)Cl)OC

Description

6-(2,6-dichloro-3,5-dimethoxyphenyl)-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C14H11Cl2N3O2 and its molecular weight is 324.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C. (with ice-bath) to a stirring solution of 6-(2,6-dichloro-3,5-dimethoxyphenyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (0.78 g, 1.9 mmol) in methanol (10 mL) was added drop-wise a pre-cooled (with ice-bath) HCl solution prepared from acetyl chloride (2.72 mL, 38.2 mmol) in methanol (15 mL). After the addition, the ice-bath was removed. The mixture was stirred at r.t. for 2 h, and then concentrated under reduced pressure. The residue was purified by flash chromatography on a silica gel column with ethyl acetate in hexanes (0-50%) to afford the desired product (0.62 g). LC/MS (M+H)+=324.0.